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Compound of Interest

Compound Name: 2-Chloro-4-fluorophenylacetic acid

CAS No.: 177985-32-9

Cat. No.: B1362054

Get Quote

Abstract
This document provides a comprehensive guide to the analytical methods for the

characterization of 2-Chloro-4-fluorophenylacetic acid, a key intermediate in pharmaceutical

synthesis.[1] The protocols detailed herein are designed for researchers, scientists, and drug

development professionals, offering robust methodologies for identity, purity, and structural

confirmation. This guide emphasizes the causality behind experimental choices, ensuring

scientifically sound and reproducible results. The methods covered include High-Performance

Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear

Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR)

Spectroscopy.

Introduction
2-Chloro-4-fluorophenylacetic acid (C₈H₆ClFO₂) is a halogenated aromatic carboxylic acid

with a molecular weight of 188.58 g/mol .[2][3] Its structural integrity and purity are critical for

the synthesis of active pharmaceutical ingredients (APIs). This application note outlines a suite
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of analytical techniques to ensure the quality and consistency of this intermediate. The

selection of these methods is based on their specificity, sensitivity, and ability to provide

complementary information for a complete characterization.

Physicochemical Properties of 2-Chloro-4-fluorophenylacetic Acid:

Property Value Source

Molecular Formula C₈H₆ClFO₂ [2][3]

Molecular Weight 188.58 g/mol [3]

Appearance
White to pale cream crystals or

powder
[4]

Melting Point 98.5-107.5°C [4]

Solubility Slightly soluble in water [1]

High-Performance Liquid Chromatography (HPLC)
for Purity and Quantification
HPLC is the cornerstone for assessing the purity of 2-Chloro-4-fluorophenylacetic acid and

quantifying it in various matrices. A reverse-phase method is optimal, leveraging the

compound's moderate polarity.

Rationale for Method Selection
A C18 column is chosen for its versatility and proven efficacy in retaining and separating

aromatic carboxylic acids. The mobile phase, a gradient of acetonitrile and water with a formic

acid modifier, ensures sharp peak shapes and optimal retention. Formic acid aids in

protonating the carboxylic acid group, enhancing its retention on the non-polar stationary

phase. UV detection at 264 nm is selected based on the aromatic nature of the analyte, which

is expected to have a strong chromophore.[5]

Experimental Workflow: HPLC Analysis
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Sample & Mobile Phase Preparation

HPLC System

Data Analysis

Accurately weigh ~10 mg of sample Dissolve in Diluent (e.g., 50:50 ACN:H₂O) Equilibrate C18 Column

Prepare Mobile Phase A (0.1% Formic Acid in Water)

Prepare Mobile Phase B (0.1% Formic Acid in Acetonitrile)

Inject Sample (10 µL) Run Gradient Elution Detect at 264 nm Integrate Peak Area

Calculate Purity (% Area)

Quantify using a Calibration Curve

Sample Preparation & Derivatization GC-MS System

Data Analysis

Dissolve sample in appropriate solvent Add Derivatizing Agent (e.g., PFBBr) Heat to complete reaction Extract the derivative Inject derivatized sample Separate on a capillary column (e.g., 5% Phenyl) Ionize (e.g., Electron Impact) Detect by Mass Spectrometer Identify peaks by retention time

Confirm structure by mass spectrum

Quantify using an internal standard

Sample Preparation

FTIR Spectrometer Data Analysis

Prepare KBr pellet or ATR sample

Acquire sample spectrumAcquire background spectrum Identify characteristic absorption bands Compare with reference spectrum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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